Cas no 158844-17-8 (Famotidine Sulfone)
Famotidine Sulfone Chemical and Physical Properties
Names and Identifiers
-
- 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]sulfonyl]-N-(aminosulfonyl)propanimidamide
- Famotidine Sulfone
-
- Inchi: 1S/C8H15N7O4S3/c9-6(15-22(12,18)19)1-2-21(16,17)4-5-3-20-8(13-5)14-7(10)11/h3H,1-2,4H2,(H2,9,15)(H2,12,18,19)(H4,10,11,13,14)
- InChI Key: KHXXJVBIPQEGPL-UHFFFAOYSA-N
- SMILES: N1=C(NC(N)=N)SC=C1CS(=O)(=O)CCC(NS(=O)(=O)N)=N
Famotidine Sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F414710-50mg |
Famotidine Sulfone |
158844-17-8 | 50mg |
$155.00 | 2023-05-18 | ||
| TRC | F414710-250mg |
Famotidine Sulfone |
158844-17-8 | 250mg |
$689.00 | 2023-05-18 | ||
| TRC | F414710-500mg |
Famotidine Sulfone |
158844-17-8 | 500mg |
$ 800.00 | 2023-09-07 |
Famotidine Sulfone Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Famotidine Sulfone
Famotidine Sulfone: A Comprehensive Overview
Famotidine Sulfone, also known by its CAS number 158844-17-8, is a chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of famotidine, a well-known histamine H2 receptor antagonist widely used in the treatment of peptic ulcers and gastroesophageal reflux disease (GERD). The sulfone functional group in Famotidine Sulfone introduces unique chemical properties that make it a promising candidate for various applications in drug development.
Recent studies have highlighted the potential of Famotidine Sulfone as a versatile compound with enhanced pharmacokinetic properties compared to its parent drug, famotidine. The sulfonation process not only modifies the compound's solubility and bioavailability but also influences its interaction with biological systems. Researchers have explored the compound's ability to act as a prodrug, where it undergoes metabolic conversion in the body to release the active form of famotidine. This approach could potentially reduce side effects and improve therapeutic efficacy.
The structural modification in Famotidine Sulfone involves the replacement of a hydrogen atom with a sulfone group (-SO2-), which significantly alters its physicochemical properties. This change enhances the compound's stability in aqueous solutions, making it suitable for formulation into various dosage forms, including tablets, capsules, and injections. Moreover, the sulfone group introduces electronic effects that can influence the compound's binding affinity to target receptors, paving the way for novel therapeutic applications.
One of the most exciting developments involving Famotidine Sulfone is its potential role in targeted drug delivery systems. Scientists have investigated its ability to serve as a carrier molecule for delivering drugs to specific tissues or cells. By conjugating Famotidine Sulfone with other bioactive molecules, researchers aim to create more effective treatments for conditions such as cancer and inflammatory diseases. These studies underscore the compound's versatility and its potential to revolutionize drug delivery mechanisms.
In addition to its pharmacological applications, Famotidine Sulfone has also been studied for its environmental impact. The sulfonation process reduces the compound's bioaccumulation potential, making it an eco-friendly alternative to traditional drugs. This aspect is particularly important in light of increasing concerns over pharmaceutical residues in water bodies and their effects on aquatic ecosystems.
Another area of interest is the use of Famotidine Sulfone in combination therapies. By combining it with other drugs, researchers aim to leverage its unique properties to enhance therapeutic outcomes while minimizing adverse effects. For instance, studies have explored its synergistic effects with proton pump inhibitors (PPIs) in treating refractory cases of GERD and peptic ulcers.
The synthesis of Famotidine Sulfone involves a multi-step chemical process that requires precise control over reaction conditions to ensure high purity and yield. The process typically begins with the sulfonation of famotidine using sulfuric acid or other sulfonating agents under controlled temperature and pressure conditions. Subsequent purification steps, including chromatography and crystallization, are employed to isolate the pure compound.
Despite its promising potential, further research is needed to fully understand Famotidine Sulfone's pharmacodynamics and toxicity profile. Preclinical studies have shown minimal adverse effects at therapeutic doses; however, long-term safety studies are essential before it can be considered for clinical use.
In conclusion, Famotidine Sulfone represents a significant advancement in drug development with its unique chemical properties and diverse applications. As research continues to uncover new insights into its therapeutic potential, this compound holds great promise for improving patient outcomes while addressing current challenges in pharmaceutical science.
158844-17-8 (Famotidine Sulfone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)